Cas no 124061-53-6 (Benzoic acid, 3-(trifluoromethyl)-, [3-(trifluoromethyl)phenyl]methyl ester)

• Product Name: Benzoic acid, 3-(trifluoromethyl)-, [3-(trifluoromethyl)phenyl]methyl ester
• CAS No: 124061-53-6
• MF: C₁₆H₁₀F₆O₂
• MW: 348.239825725555
• CID: 1215343
• Update Time: 2024-08-02

Benzoic acid, 3-(trifluoromethyl)-, [3-(trifluoromethyl)phenyl]methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(trifluoromethyl)-, [3-(trifluoromethyl)phenyl]methyl ester

• Inchi： 1S/C16H10F6O2/c17-15(18,19)12-5-1-3-10(7-12)9-24-14(23)11-4-2-6-13(8-11)16(20,21)22/h1-8H,9H2
• InChI Key： JEDQXUFHMSTWPI-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC(C(F)(F)F)=C1)(=O)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 348.0585

Experimental Properties

• Density: 1.365±0.06 g/cm3(Predicted)
• Boiling Point: 341.9±42.0 °C(Predicted)
• PSA: 26.3